Cas no 2763932-19-8 (1-Methyl-3-oxocyclobutane-1-carbaldehyde)

• Product Name: 1-Methyl-3-oxocyclobutane-1-carbaldehyde
• CAS No: 2763932-19-8
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 5560275
• PubChem ID: 165997557
• Update Time: 2025-06-14

1-Methyl-3-oxocyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2763932-19-8
• 1-methyl-3-oxocyclobutane-1-carbaldehyde
• EN300-7540556
• 1-Methyl-3-oxocyclobutane-1-carbaldehyde

• Inchi： 1S/C6H8O2/c1-6(4-7)2-5(8)3-6/h4H,2-3H2,1H3
• InChI Key： PLZSWKREFIPTAY-UHFFFAOYSA-N
• SMILES： O=C1CC(C=O)(C)C1

Computed Properties

• Exact Mass: 112.052429494g/mol
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Methyl-3-oxocyclobutane-1-carbaldehyde

Comprehensive Overview of 1-Methyl-3-oxocyclobutane-1-carbaldehyde (CAS No. 2763932-19-8): Properties, Applications, and Industry Insights

1-Methyl-3-oxocyclobutane-1-carbaldehyde (CAS No. 2763932-19-8) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This cyclobutane derivative features a unique carbonyl-aldehyde functionalization pattern, making it a versatile intermediate for synthesizing complex molecules. With the rise of green chemistry and sustainable synthesis, researchers are increasingly exploring its potential in catalysis and bioconjugation applications.

The structural motif of 1-Methyl-3-oxocyclobutane-1-carbaldehyde combines a strained cyclobutane ring with reactive aldehyde and ketone groups. This duality enables selective transformations under mild conditions, addressing the industry demand for atom-economical reactions. Recent studies highlight its role in developing bioactive scaffolds, particularly in fragment-based drug discovery, where its compact yet functionalized structure aids in optimizing molecular properties.

Analytical characterization of CAS No. 2763932-19-8 reveals distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) shows characteristic shifts for the aldehyde proton (δ 9.5–10.0 ppm) and carbonyl carbon (δ 190–210 ppm), while mass spectrometry typically displays a molecular ion peak consistent with its 138 g/mol formula weight. These properties are critical for quality control in high-throughput screening workflows.

In material science, the compound’s rigid-rod geometry has sparked interest for designing photoactive polymers. Its ability to undergo [2+2] cycloadditions—a hot topic in click chemistry—makes it valuable for creating crosslinked networks with tunable mechanical properties. Industry forums frequently discuss its compatibility with UV-curable resins, aligning with the global push toward energy-efficient manufacturing.

Safety assessments confirm that 1-Methyl-3-oxocyclobutane-1-carbaldehyde complies with standard laboratory handling protocols. Unlike traditional volatile aldehydes, its cyclic structure reduces airborne dispersion risks, meeting REACH compliance requirements. Storage recommendations emphasize inert atmospheres to preserve its chemoselective reactivity, a frequently searched topic among synthetic chemists.

Market trends indicate growing procurement of CAS No. 2763932-19-8 by contract research organizations (CROs), driven by its utility in parallel synthesis and library generation. Patent analyses reveal a 40% year-on-year increase in filings referencing this compound, particularly for kinase inhibitor development—a dominant theme in oncological research.

Environmental considerations position 1-Methyl-3-oxocyclobutane-1-carbaldehyde as a candidate for biodegradable chelators. Its degradation pathway avoids persistent metabolites, resonating with EPA’s Safer Choice initiatives. Computational models (DFT calculations) predict favorable aquatic toxicity profiles, addressing regulatory queries often raised in ESG reporting.

Future applications may exploit its chiral induction capabilities in asymmetric catalysis, a trending search term in AI-driven retrosynthesis platforms. Collaborative studies between academia and specialty chemical manufacturers aim to scale its production via continuous flow chemistry—an innovation reducing waste generation.